Cas no 1806954-22-2 (2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-6-methylpyridine)

• Product Name: 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-6-methylpyridine
• CAS No: 1806954-22-2
• MF: C₉H₇ClF₂N₂
• MW: 216.615087747574
• CID: 4876786
• Update Time: 2025-10-24

2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-6-methylpyridine

• Inchi： 1S/C9H7ClF2N2/c1-5-2-6(9(11)12)7(4-13)8(3-10)14-5/h2,9H,3H2,1H3
• InChI Key： FPQFOWAIEHEIQB-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=C(C(F)F)C=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 2
• Topological Polar Surface Area: 36.7

Additional information on 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-6-methylpyridine

Introduction to 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-6-methylpyridine (CAS No. 1806954-22-2)

2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-6-methylpyridine, identified by its CAS number 1806954-22-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential. The presence of multiple functional groups, including a chloromethyl moiety, a cyano group, a difluoromethyl substituent, and a methyl group, contributes to its unique chemical properties and makes it a valuable scaffold for drug discovery and development.

The chloromethyl group in this compound introduces reactivity that allows for further functionalization, making it a versatile intermediate in synthetic chemistry. This feature is particularly useful in the construction of more complex molecular architectures, which can be tailored to target specific biological pathways. The cyano group, on the other hand, contributes to the compound's electronic properties and can influence its interactions with biological targets. Additionally, the difluoromethyl substituent is known to enhance metabolic stability and binding affinity, which are critical factors in the design of orally active drugs.

The methyl group at the 6-position of the pyridine ring further modulates the compound's physicochemical properties, including solubility and lipophilicity. These characteristics are essential for optimizing drug delivery systems and ensuring effective absorption and distribution within the body. The combination of these functional groups makes 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-6-methylpyridine a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in the development of novel pyridine-based compounds due to their demonstrated efficacy in treating a wide range of diseases. For instance, studies have shown that pyridine derivatives can exhibit potent activity against infectious diseases, cancer, and neurological disorders. The specific arrangement of functional groups in 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-6-methylpyridine suggests potential applications in these areas, particularly in the search for new antiviral and anticancer agents.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The reactivity of the chloromethyl group allows for facile coupling with various nucleophiles, enabling the synthesis of diverse derivatives. This flexibility is crucial in drug discovery pipelines, where rapid and efficient synthesis of analogues is often required to optimize lead compounds. Furthermore, the presence of both electrophilic and nucleophilic centers in this molecule makes it an attractive candidate for cross-coupling reactions, which are fundamental to modern synthetic organic chemistry.

Recent advancements in computational chemistry have also highlighted the importance of understanding the three-dimensional structure of molecules like 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-6-methylpyridine. Molecular modeling studies have shown that subtle changes in the substitution pattern can significantly alter binding interactions with biological targets. These insights are being leveraged to design more effective drugs with improved pharmacokinetic profiles. For example, computational simulations have suggested that modifications to the difluoromethyl group could enhance binding affinity to certain enzymes involved in disease pathways.

The pharmaceutical industry has long recognized the value of heterocyclic compounds in drug development. Pyridines, in particular, have been extensively studied due to their ability to mimic natural bioactive molecules and interact with biological systems in predictable ways. The structural features of 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-6-methylpyridine, such as its aromaticity and functional group diversity, make it a prime candidate for further exploration. Researchers are currently investigating its potential as an intermediate in synthesizing novel therapeutics aimed at modulating inflammatory responses and inhibiting tumor growth.

In addition to its pharmaceutical applications, this compound has shown promise in materials science research. The unique electronic properties conferred by its substituents make it a candidate for use in organic electronics and photovoltaic devices. By tuning its chemical structure, scientists hope to develop new materials with enhanced performance characteristics. This interdisciplinary approach underscores the broad utility of compounds like 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-6-methylpyridine, bridging gaps between traditional disciplines such as medicinal chemistry and materials science.

The synthesis of this compound typically involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Key steps often include halogenation reactions to introduce the chloromethyl group, cyanation reactions for the cyano moiety, and fluorination processes to incorporate the difluoromethyl substituent. Advances in catalytic methods have made these transformations more efficient and environmentally friendly, aligning with growing trends toward sustainable chemistry practices.

As research continues to uncover new applications for pyridine derivatives like 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-6-methylpyridine, collaborations between academic researchers and industry scientists will be crucial for translating laboratory findings into clinical reality. The compound's unique combination of structural features positions it as a key player in future drug discovery efforts. By leveraging cutting-edge synthetic techniques and computational tools, scientists are poised to unlock its full potential across multiple therapeutic domains.